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Compound of Interest

Compound Name:
GlcNAc1-b-4GlcNAc1-b-

4GlcNAc1-b-4GlcNAc1-b-4MU

CAS No.: 53643-14-4

Cat. No.: B561685

Get Quote

Executive Summary
4-Methylumbelliferyl-chitotetraoside (4-MU-(GlcNAc)₄, often abbreviated as 4-MU-TACT) is a

fluorogenic substrate critical for the specific quantification of endochitinase activity. Unlike

shorter chain analogs (monomers or dimers) that are susceptible to exochitinases, the

tetrameric structure of 4-MU-(GlcNAc)₄ occupies multiple subsites (A–D/E) within the enzyme’s

catalytic cleft, making it a highly specific probe for human Chitotriosidase (CHIT1) and Acidic

Mammalian Chitinase (AMCase).

This guide details the physicochemical properties, reaction mechanisms, and validated

protocols for utilizing 4-MU-(GlcNAc)₄ in drug discovery and clinical biomarker validation.

Part 1: Chemical Architecture & Mechanism of
Action
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Molecular Structure
The molecule consists of a chitotetraose backbone (four

-(1,4)-linked N-acetylglucosamine units) glycosidically linked to a 4-methylumbelliferone (4-MU)
fluorophore at the reducing end.

IUPAC Name: 4-Methylumbelliferyl-N,N′,N″,N‴-tetraacetyl-β-chitotetraoside

Molecular Weight: ~990.9 g/mol

Solubility: Sparingly soluble in water; soluble in DMSO and DMF.

The Fluorogenic Switch Mechanism
The utility of 4-MU-(GlcNAc)₄ relies on a "Stop and Read" mechanism dictated by the pKa of

the 4-MU leaving group.

Enzymatic Hydrolysis (Acidic pH): The enzyme (e.g., CHIT1) cleaves the

-glycosidic bond between the sugar chain and the 4-MU moiety. This typically occurs at pH
4.5–6.0.

Quenched State: At acidic pH, the released 4-MU is protonated (phenol form) and exhibits

low fluorescence.

Signal Generation (Alkaline pH): The reaction is terminated by adding a high-pH stop

solution (pH > 10). This deprotonates the 4-MU (phenolate anion form), resulting in intense

fluorescence.
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Figure 1: The fluorogenic "switch" mechanism of 4-MU substrates. Note that the fluorescence

readout requires a pH shift post-incubation.

Part 2: Biological Specificity & Isoform
Discrimination
In mammalian systems, distinguishing between CHIT1 (a marker for Gaucher disease and

macrophage activation) and AMCase (associated with asthma and Th2 inflammation) is a

common analytical challenge. 4-MU-(GlcNAc)₄ offers distinct advantages over shorter

substrates.

Substrate Selectivity Table
Substrate

Primary Enzyme
Preference

Mechanism Notes

4-MU-GlcNAc

(Monomer)

Exochitinases

(NAGase)

Cleaves terminal

residues

Low Specificity.

Cleaved by lysosomal

hexosaminidases;

poor for

CHIT1/AMCase.

4-MU-(GlcNAc)₂

(Dimer)
AMCase > CHIT1 Chitobiosidase activity

AMCase Preferred.

AMCase shows lower

for the dimer than the

tetramer [1].

4-MU-(GlcNAc)₃

(Trimer)

CHIT1 /

Endochitinases
Endolytic cleavage

High affinity for

CHIT1.

4-MU-(GlcNAc)₄

(Tetramer)

CHIT1 /

Endochitinases
Endolytic cleavage

Highest Specificity.

Mimics natural chitin

polymer; occupies

subsites A–D.

Preferred for CHIT1

clinical assays.

The pH Factor
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AMCase: Exhibits a unique "double hump" activity profile or broad activity at highly acidic pH

(pH 2.0 – 5.0).

CHIT1: Optimal activity at pH 5.0 – 6.0; retains ~75% activity at pH 7.0 (where AMCase is

largely inactive).

Strategic Insight: To selectively measure CHIT1 in a mixed sample (e.g., Bronchoalveolar

Lavage), use 4-MU-(GlcNAc)₄ at pH 6.0–7.0. To measure AMCase, use 4-MU-(GlcNAc)₂ at pH

4.0–4.5.

Part 3: Validated Assay Protocol
Reagent Preparation

Substrate Stock (2 mM): Dissolve 4-MU-(GlcNAc)₄ in 100% DMSO. Sonicate if necessary.

Store at -20°C. Do not dissolve directly in aqueous buffer.

Assay Buffer (Citrate-Phosphate): 0.1 M Citric Acid / 0.2 M Sodium Phosphate dibasic,

adjusted to pH 5.2 (standard) or pH 6.0 (CHIT1 specific).

Stop Solution (Glycine-NaOH): 0.5 M Glycine, 0.5 M NaOH, adjusted to pH 10.6. Alternative:

1.0 M Sodium Carbonate.

Step-by-Step Workflow
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1. Substrate Dilution
Dilute DMSO stock 1:40 in Assay Buffer

(Final: ~50 µM)

3. Reaction Initiation
Add 80-90 µL Substrate Working Solution

2. Sample Addition
Add 10-20 µL Enzyme/Lysate to 96-well Black Plate

4. Incubation
30-60 min @ 37°C (Dark)

5. Termination
Add 100-200 µL Stop Solution (pH 10.6)

(Critical: Volume must shift pH > 10)

6. Measurement
Read Fluorescence

Ex: 360nm | Em: 450nm

Click to download full resolution via product page

Figure 2: Standard high-throughput screening workflow for endochitinase activity.

Protocol Details
Equilibration: Pre-warm the Assay Buffer to 37°C.

Blanking: Always include a Substrate Blank (Buffer + Substrate, no enzyme) to account for

spontaneous hydrolysis.

Standard Curve: Prepare a 4-Methylumbelliferone (free standard) curve ranging from 0 to 10

µM in Stop Solution. This converts RFU (Relative Fluorescence Units) to picomoles of

product.
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Linearity Check: Ensure the reaction remains linear. If the signal exceeds the linear range of

the standard curve, dilute the sample, not the substrate.

Part 4: Troubleshooting & Optimization
Common Failure Modes

Issue Probable Cause Corrective Action

High Background Spontaneous hydrolysis

Substrate stock is old or was

stored in aqueous buffer.

Prepare fresh in DMSO.

Low Signal pH not alkaline enough

The Stop Solution must

overwhelm the buffering

capacity of the Assay Buffer.

Verify final pH > 10.

Inner Filter Effect
Substrate concentration too

high

4-MU substrates can self-

quench at high concentrations

(>500 µM). Stay near

(~20–50 µM).

Precipitation "Crashing out"

4-MU-(GlcNAc)₄ is

hydrophobic. Ensure DMSO

concentration in final assay is

<5% but sufficient to maintain

solubility.

Kinetic Considerations ( and )
When designing inhibition assays (IC50), the substrate concentration should be near the

to ensure sensitivity to competitive inhibitors.

Human CHIT1:

for 4-MU-(GlcNAc)₄ is typically 10–40 µM [2].

Human AMCase:
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is often higher for the tetramer compared to the dimer; precise values depend heavily on pH
[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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